Cas no 35627-96-4 (N-(2-hydroxypropyl)octadecanamide)

• Product Name: N-(2-hydroxypropyl)octadecanamide
• CAS No: 35627-96-4
• MF: C₂₁H₄₃NO₂
• MW: 341.571626901627
• CID: 920532
• PubChem ID: 118247
• Update Time: 2025-08-05

N-(2-hydroxypropyl)octadecanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxypropyl)stearamide
• N-(2-hydroxypropyl)octadecanamide
• Monoisopropanolamine stearic acid amide
• Octadecanamide, N-(2-hydroxypropyl)-
• Stearamide MIPA
• Stearic isopropanolamide
• Stearoyl isopropanolamide
• Stearoyl monoisopropanolamide
• Z2574931911
• STEARAMIDE, N-(2-HYDROXYPROPYL)-
• Q84KX8V2J7
• stearic monoisopropanolamide
• EN300-18705950
• NS00014106
• 35627-96-4
• Q27287103
• SCHEMBL365322
• DTXSID90885626
• EINECS 252-648-0
• UNII-Q84KX8V2J7
• QCTVGFNUKWXQNN-UHFFFAOYSA-N
• G49509
• DB-230911
• STEARIC MONOISOPROPANOLAMIDE, (+/-)-

• Inchi： 1S/C21H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(24)22-19-20(2)23/h20,23H,3-19H2,1-2H3,(H,22,24)
• InChI Key： QCTVGFNUKWXQNN-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NCC(C)O

Computed Properties

• Exact Mass: 341.32959
• Monoisotopic Mass: 341.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 7.7

Experimental Properties

• Density: 0.901
• Boiling Point: 493.8°C at 760 mmHg
• Flash Point: 252.4°C
• Refractive Index: 1.463
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(2-hydroxypropyl)octadecanamide

N-(2-Hydroxypropyl)Octadecanamide: A Comprehensive Overview

N-(2-Hydroxypropyl)Octadecanamide, also known by its CAS registry number CAS No. 35627-96-4, is a compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is a derivative of octadecanamide, with a hydroxypropyl group attached to the nitrogen atom. Its unique structure endows it with versatile properties, making it a valuable compound for various applications.

The molecular structure of N-(2-Hydroxypropyl)Octadecanamide consists of an octadecanoyl group (a long-chain fatty acid derivative) and a hydroxypropyl group. The hydroxypropyl group introduces hydrophilic characteristics, while the octadecanoyl group contributes hydrophobic properties. This amphiphilic nature makes the compound suitable for applications where both water-solubility and lipid compatibility are required.

Recent studies have explored the potential of N-(2-Hydroxypropyl)Octadecanamide in drug delivery systems. Researchers have found that this compound can act as a stabilizer for liposomal formulations, enhancing the encapsulation efficiency of hydrophobic drugs. The ability of this compound to form stable micelles in aqueous solutions has also been investigated, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, N-(2-Hydroxypropyl)Octadecanamide has been studied for its role in surface chemistry and material science. The compound exhibits good film-forming properties, which can be utilized in the development of biocompatible coatings for medical devices. Its compatibility with biological systems and its ability to form self-assembled monolayers have been highlighted in recent research.

The synthesis of N-(2-Hydroxypropyl)Octadecanamide typically involves the reaction of octadecanoyl chloride with 2-amino-1-propanol in the presence of a base catalyst. This reaction yields the desired product with high purity. The optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent studies to improve yield and reduce production costs.

From an environmental perspective, the biodegradability of N-(2-Hydroxypropyl)Octadecanamide has been assessed in laboratory settings. Results indicate that the compound undergoes rapid degradation under aerobic conditions, suggesting its potential as an environmentally friendly alternative to traditional surfactants.

In conclusion, N-(2-Hydroxypropyl)Octadecanamide (CAS No. 35627-96-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique chemical properties and versatile functionality make it a subject of ongoing research and development.